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Compound of Interest

Compound Name: Ginnol

Cat. No.: B1258068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ginnol, a long-chain fatty alcohol, is a naturally occurring compound found in various plant

species. This technical guide provides a comprehensive overview of its chemical properties,

known biological activities, and available experimental data. The information is intended to

serve as a valuable resource for researchers and professionals in drug development and

related scientific fields. While Ginnol has been identified in several plants and possesses

documented bioactive properties, detailed mechanistic studies and well-defined experimental

protocols remain areas of active investigation.

Chemical Properties of Ginnol
Ginnol, systematically known as (10S)-nonacosan-10-ol, is a saturated fatty alcohol with the

chemical formula C29H60O.[1] Its identity and fundamental properties are summarized below.
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Property Value Source

CAS Number 2606-50-0 [1]

Molecular Formula C29H60O [1]

Molecular Weight 424.8 g/mol [1]

IUPAC Name (10S)-nonacosan-10-ol [1]

Synonyms
Celidoniol, (10S)-10-

Nonacosanol
[1]

Melting Point 81-82 °C

Boiling Point (estimated) 463.00 °C

Flash Point (estimated) 136.5 °C

Water Solubility (estimated) 5.026 x 10⁻⁸ mg/L at 25 °C

pKa No data available

Biological Activities and Potential Signaling
Pathways
Ginnol has been reported to exhibit a range of biological activities, including antibacterial,

antioxidant, anti-inflammatory, and antiviral properties. However, the specific signaling

pathways and detailed molecular mechanisms underlying these effects are not yet well-

elucidated in publicly available literature.

Antibacterial Activity
Extracts containing nonacosan-10-ol have demonstrated antibacterial effects, particularly

against Gram-negative bacteria. The mechanism is suggested to involve interactions with the

bacterial cell membrane, leading to a disruption of its integrity and function.

Antioxidant and Anti-inflammatory Effects
Ginnol is reported to possess antioxidant and anti-inflammatory properties. The proposed

mechanism of action involves its interaction with biological membranes and proteins, potentially
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influencing membrane fluidity and permeability, and modulating the activity of proteins involved

in inflammatory and oxidative stress pathways.

Antiviral Activity
There are reports of Ginnol exhibiting antiviral activity, notably against influenza strains. The

inhibitory action is thought to occur at the early stages of the viral life cycle, possibly by

interfering with viral entry or replication.

Experimental Insights
Detailed experimental protocols for the biological activities of Ginnol are not extensively

documented in the available literature. The following represents a general overview based on

common methodologies for assessing the reported bioactivities.

General Experimental Workflow for Bioactivity
Screening

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1258068?utm_src=pdf-body
https://www.benchchem.com/product/b1258068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Biological Assays

Data Analysis

Plant Material
(e.g., Lonicera macranthoides)

Solvent Extraction

Chromatographic Isolation
of Ginnol

Antibacterial Assay
(e.g., MIC determination)

Antioxidant Assay
(e.g., DPPH, ABTS)

Anti-inflammatory Assay
(e.g., Cytokine profiling in cell lines)

Antiviral Assay
(e.g., Plaque reduction assay)

Data Collection
and Statistical Analysis

Ginnol Cell MembraneInteraction Membrane Proteins
(Receptors, Enzymes)

Alters Environment Downstream
Signaling Cascades

Modulates Activity Biological Response
(Anti-inflammatory, Antiviral, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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